Cas no 2171859-61-1 (spiro4.5decane-1-sulfonyl fluoride)

• Product Name: spiro4.5decane-1-sulfonyl fluoride
• CAS No: 2171859-61-1
• MF: C₁₀H₁₇FO₂S
• MW: 220.304185628891
• CID: 6122483
• PubChem ID: 165519459
• Update Time: 2025-08-03

spiro4.5decane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• spiro4.5decane-1-sulfonyl fluoride
• 2171859-61-1
• EN300-1451217
• spiro[4.5]decane-1-sulfonyl fluoride

• Inchi： 1S/C10H17FO2S/c11-14(12,13)9-5-4-8-10(9)6-2-1-3-7-10/h9H,1-8H2
• InChI Key： BPVLIEGEILCYTB-UHFFFAOYSA-N
• SMILES： S(C1CCCC21CCCCC2)(=O)(=O)F

Computed Properties

• Exact Mass: 220.09332912g/mol
• Monoisotopic Mass: 220.09332912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Additional information on spiro4.5decane-1-sulfonyl fluoride

Spiro4.5Decane-1-Sulfonyl Fluoride: A Comprehensive Overview

Spiro4.5decane-1-sulfonyl fluoride, with the CAS number 2171859-61-1, is a unique chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its spirocyclic structure, which consists of a decane ring fused to a sulfonyl fluoride group. The spiro arrangement provides this molecule with distinctive physical and chemical properties, making it a valuable tool in various research and industrial applications.

The sulfonyl fluoride group in Spiro4.5decane-1-sulfonyl fluoride is particularly noteworthy due to its reactivity and versatility in chemical transformations. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as high-performance polymers and bioactive molecules. Researchers have demonstrated that the spirocyclic structure enhances the stability and functionality of these materials, offering new avenues for innovation in the chemical industry.

One of the most exciting developments involving Spiro4.5decane-1-sulfonyl fluoride is its application in drug discovery. Scientists have utilized this compound to design novel pharmacophores with improved bioavailability and selectivity. By leveraging the unique electronic properties of the sulfonyl fluoride group, researchers have successfully synthesized compounds that target specific biological pathways, paving the way for potential therapeutic agents.

The synthesis of Spiro4.5decane-1-sulfonyl fluoride has also been a focal point of recent investigations. Traditional methods often involve multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient and scalable production processes. These improvements not only reduce costs but also minimize environmental impact, aligning with global sustainability goals.

Another area where Spiro4.5decane-1-sulfonyl fluoride has shown promise is in materials science, particularly in the development of advanced coatings and adhesives. Its ability to form strong intermolecular bonds makes it an ideal candidate for creating durable and lightweight materials suitable for aerospace and automotive industries.

In terms of safety and handling, Spiro4.5decane-1-sulfonyl fluoride must be treated with care due to its reactive nature. Proper protective equipment and controlled laboratory conditions are essential to ensure safe handling and minimize risks associated with exposure.

Looking ahead, the continued exploration of Spiro4.5decane-1-sulfonyl fluoride's properties is expected to unlock even more applications across diverse fields. Its role as a versatile building block in organic synthesis positions it as a key compound for future innovations in chemistry and materials science.

In conclusion, Spiro4.5decane-1-sulfonyl fluoride (CAS 2171859-61-1) stands out as a remarkable compound with wide-ranging potential across multiple disciplines. Its unique structure, reactivity, and versatility make it an invaluable asset for researchers and industry professionals alike.